1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol

• Molecular Formula: C24H25NO2
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 1-carbazol-9-yl-3-(2,4,6-trimethylphenoxy)propan-2-ol
• InChI: InChI=1S/C24H25NO2/c1-16-12-17(2)24(18(3)13-16)27-15-19(26)14-25-22-10-6-4-8-20(22)21-9-5-7-11-23(21)25/h4-13,19,26H,14-15H2,1-3H3
• InChI Key: FIYAVNLDXHLXSS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)OCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O)C

Description

1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol, also known as CMPI, is a chemical compound that has been the subject of scientific research in recent years. It belongs to the class of carbazole derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol is not fully understood. However, it has been proposed that it exerts its effects by inhibiting various signaling pathways involved in inflammation and cancer growth. 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol has been found to inhibit the expression of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various cell types. 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol has also been found to inhibit the growth of cancer cells by inducing apoptosis. In addition, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol is its ability to inhibit the growth of cancer cells in vitro and in vivo. This makes it a potential candidate for the development of anticancer drugs. However, one limitation of 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol is its poor solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol. One area of research is the development of novel 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential use of 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol in combination with other anticancer drugs. Furthermore, the potential use of 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease should be further studied. Overall, the study of 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol has the potential to lead to the development of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol involves the reaction of 9H-carbazole with mesityl oxide in the presence of a base catalyst. The reaction produces 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol as a white solid with a high yield. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol has been studied extensively for its potential use in various scientific research applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. Its ability to inhibit the growth of cancer cells has been studied in vitro and in vivo. 1-(9H-carbazol-9-yl)-3-(mesityloxy)-2-propanol has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.